Cas no 2034371-26-9 (N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034371-26-9
• MF: C₁₃H₁₅N₇O₂
• MW: 301.303900957108
• CID: 6247358
• PubChem ID: 122246629
• Update Time: 2025-07-24

N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide
• AKOS032469341
• N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}-2-oxoimidazolidine-1-carboxamide
• N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide
• F6573-1822
• 2034371-26-9
• N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C13H15N7O2/c1-19-8-9(6-18-19)11-10(14-2-3-15-11)7-17-13(22)20-5-4-16-12(20)21/h2-3,6,8H,4-5,7H2,1H3,(H,16,21)(H,17,22)
• InChI Key： OUNMUHJMHRDBQZ-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C(NCC1C(C2C=NN(C)C=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 301.12872275g/mol
• Monoisotopic Mass: 301.12872275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 105Ų

Additional information on N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide (CAS No. 2034371-26-9)

In the rapidly evolving field of medicinal chemistry, N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide (CAS No. 2034371-26-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazine and imidazolidine core structures, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its heterocyclic framework, which is known to contribute to bioactivity and pharmacokinetic properties.

The compound's 1-methyl-1H-pyrazol-4-yl moiety is a key structural feature that enhances its binding affinity to various biological targets. This attribute aligns with current trends in precision medicine, where molecules with high specificity are sought after. Recent studies have explored its potential as a kinase inhibitor, a class of compounds that has gained prominence in oncology and inflammatory disease research. The 2-oxoimidazolidine segment further adds to its versatility, making it a candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2034371-26-9 presents intriguing challenges and opportunities. Its multi-step synthesis involves carefully controlled reactions to preserve the integrity of its carboxamide group. This aspect is particularly relevant to researchers investigating green chemistry approaches, as minimizing waste and optimizing yields are critical in modern pharmaceutical manufacturing. The compound's molecular weight and logP values also make it a subject of interest in drug-likeness analyses.

The growing demand for small molecule therapeutics has put compounds like N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide in the spotlight. Its potential applications span across neurodegenerative diseases and metabolic disorders, areas that are currently receiving substantial research funding globally. The pyrazine-pyrazole hybrid structure is particularly noteworthy, as similar scaffolds have shown promise in modulating protein-protein interactions, a hot topic in contemporary drug discovery.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods are crucial for verifying the compound's purity and structure, especially given the complexity introduced by its polyheterocyclic nature. The pharmaceutical industry's increasing reliance on quality by design (QbD) principles makes thorough characterization of such compounds essential.

In the context of intellectual property landscape, CAS No. 2034371-26-9 represents an interesting case study. The compound's unique structure presents opportunities for patent protection, particularly in combination with specific therapeutic applications. This aspect is increasingly important as pharmaceutical companies seek to protect their investments in novel chemical entities.

The compound's potential in combinatorial chemistry libraries should not be overlooked. Its multiple hydrogen bond acceptors and donors make it a valuable scaffold for generating diverse analogs. This characteristic is particularly valuable in fragment-based drug discovery, where researchers aim to identify lead compounds with optimal binding kinetics.

From a formulation perspective, the physicochemical properties of N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide present both challenges and opportunities. Its moderate aqueous solubility may require specialized drug delivery systems, an area that has seen significant advancements in recent years. The development of nanoparticle formulations or prodrug strategies could potentially enhance its bioavailability.

The compound's relevance extends to cheminformatics and computational chemistry applications. Its structure serves as an excellent test case for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. These computational approaches are becoming increasingly important in virtual screening campaigns, helping to reduce the time and cost associated with traditional drug discovery methods.

As research into targeted therapies continues to expand, compounds like CAS No. 2034371-26-9 will likely play an important role. The integration of artificial intelligence in drug discovery has created new opportunities for identifying novel applications for such molecules. The compound's privileged structure characteristics make it particularly suitable for multi-target drug design approaches.

In conclusion, N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2-oxoimidazolidine-1-carboxamide represents a fascinating example of modern medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a compound worthy of continued investigation. As the pharmaceutical industry moves toward more personalized medicine approaches, such carefully designed molecules will undoubtedly contribute to the next generation of therapeutic agents.